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Compound of Interest

1-Tridecanesulfonic Acid Sodium
Salt

Cat. No.: B1324511

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 1-
Tridecanesulfonic acid sodium salt (CAS No. 5802-89-1). The information is compiled from
available Safety Data Sheets (SDS) and chemical supplier information. It is intended to inform
researchers, scientists, and drug development professionals on the known properties and
potential hazards of this compound, enabling safe handling and use in a laboratory or industrial
setting.

Chemical Identification and Physical Properties

1-Tridecanesulfonic acid sodium salt is an organosulfur compound used in various industrial
applications, including as a surfactant in detergents and personal care products, and as a
reagent in biochemical assays.[1] Its chemical structure and basic physical properties are
summarized below.
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Identifier Value

Chemical Name 1-Tridecanesulfonic acid sodium salt
Synonyms Sodium 1-tridecanesulfonate, IPC-ALKS-13
CAS Number 5802-89-1

Molecular Formula C13H27Na03S

Molecular Weight 286.41 g/mol

Appearance White powder or crystals

Purity >98.0%

Hazard Identification and Classification

Based on available data, 1-Tridecanesulfonic acid sodium salt is not classified as a
hazardous substance according to the Globally Harmonised System (GHS). However, due to
the limited toxicological data, it should be handled with care, following standard laboratory
safety procedures.

GHS Hazard Classification Value

Pictogram(s) No data available
Signal Word No data available
Hazard Statement(s) No data available
Precautionary Statement(s) No data available

Toxicological and Ecotoxicological Data

Comprehensive toxicological and ecotoxicological data for 1-Tridecanesulfonic acid sodium
salt are not readily available in the public domain. The following tables summarize the current
status of the data.

Toxicological Data
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Endpoint

Result

Acute Toxicity (Oral)

No data available

Acute Toxicity (Dermal)

No data available

Acute Toxicity (Inhalation)

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

No data available

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Ecotoxicological Data

Endpoint

Result

Toxicity to Fish

No data available

Toxicity to Daphnia and other Aquatic

Invertebrates

No data available

Toxicity to Algae

No data available

Persistence and Degradability

No data available

Bioaccumulative Potential

No data available

Mobility in Soll

No data available
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Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological assessment of 1-
Tridecanesulfonic acid sodium salt are not publicly available. Standard OECD guidelines for
the testing of chemicals would be the recommended starting point for any new studies.

Handling, Storage, and First Aid
5.1. Handling and Storage

Given the lack of comprehensive hazard data, it is prudent to handle 1-Tridecanesulfonic acid
sodium salt with standard laboratory precautions.

o Handling: Use in a well-ventilated area.[2][3] Avoid generating dust. Wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2][3]
Do not eat, drink, or smoke when handling this chemical.[3]

o Storage: Store in a tightly closed container in a cool, dry place.[1][3] Keep away from
incompatible materials such as strong oxidizing agents.

5.2. First Aid Measures

In case of exposure, follow these first-aid measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.

Chemical Safety Assessment Workflow

The following diagram illustrates a general workflow for a chemical safety assessment, which
would be applicable to a substance like 1-Tridecanesulfonic acid sodium salt where data is
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limited.
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Caption: General workflow for a chemical safety assessment.
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Disclaimer: This document is intended for informational purposes only and is based on
currently available data, which is limited. It is not a substitute for a formal Safety Data Sheet
and should not be used as the sole basis for risk assessment. Users should conduct their own
evaluation of the suitability of this chemical for their specific applications and ensure that all
handling and disposal practices are in compliance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for 1-
Tridecanesulfonic Acid Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1324511#safety-data-sheet-for-1-tridecanesulfonic-
acid-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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